N-[2-(2-chlorophenyl)ethyl]-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide

• IUPAC Name: N-[2-(2-chlorophenyl)ethyl]-2-[1-[(2-ethoxyphenyl)methyl]-3-oxopiperazin-2-yl]acetamide
• InChI: InChI=1S/C23H28ClN3O3/c1-2-30-21-10-6-4-8-18(21)16-27-14-13-26-23(29)20(27)15-22(28)25-12-11-17-7-3-5-9-19(17)24/h3-10,20H,2,11-16H2,1H3,(H,25,28)(H,26,29)
• InChI Key: BCHVUSUNOOPZPD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN2CCNC(=O)C2CC(=O)NCCC3=CC=CC=C3Cl
• Molecular Formula: C23H28ClN3O3
• Molecular Weight: 429.9 g/mol

Description

N-[2-(2-chlorophenyl)ethyl]-2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]acetamide, commonly known as CE-123, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of CE-123 is not fully understood, but it is believed to act on multiple targets in the brain and body. CE-123 has been shown to modulate the activity of various neurotransmitters, including dopamine, serotonin, and norepinephrine. It also has been shown to have anti-inflammatory and antioxidant effects.
Biochemical and Physiological Effects:
CE-123 has been shown to have various biochemical and physiological effects in animal models. It has been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in neuroplasticity and cognitive function. CE-123 also has been shown to decrease levels of inflammatory cytokines and oxidative stress markers.

Advantages and Limitations for Lab Experiments

CE-123 has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, there are also limitations to its use in lab experiments, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on CE-123. One area of focus is its potential as a therapeutic agent for Alzheimer's disease and other neurodegenerative disorders. Another area of focus is its potential as an antidepressant and anxiolytic. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Scientific Research Applications

CE-123 has been studied for its potential therapeutic applications in various fields, including neurology, psychiatry, and oncology. In neurology, CE-123 has been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease and traumatic brain injury. In psychiatry, CE-123 has been studied for its potential as an antidepressant and anxiolytic. In oncology, CE-123 has been shown to inhibit the growth of cancer cells and induce apoptosis.